Cas no 1114654-95-3 (4-(4-bromophenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(4-bromophenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114654-95-3
• MF: C₂₃H₁₈BrNO₃S
• MW: 468.362924098969
• CID: 5343119
• Update Time: 2025-06-11

4-(4-bromophenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(4-bromophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](2,4-dimethylphenyl)methanone
• 4-(4-bromophenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• [4-(4-bromophenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-(2,4-dimethylphenyl)methanone
• (4-(4-bromophenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(2,4-dimethylphenyl)methanone

• Inchi： 1S/C23H18BrNO3S/c1-15-7-12-19(16(2)13-15)23(26)22-14-25(18-10-8-17(24)9-11-18)20-5-3-4-6-21(20)29(22,27)28/h3-14H,1-2H3
• InChI Key： IKTANDDXGUDFTN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=C(C(C2C=CC(C)=CC=2C)=O)S(C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 751
• XLogP3: 5.6
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(4-bromophenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

4-(4-Bromophenyl)-2-(2,4-Dimethylbenzoyl)-4H-1λ6,4-Benzothiazine-1,1-Dione: A Comprehensive Overview

CAS No. 1114654-95-3 refers to the compound known as 4-(4-bromophenyl)-2-(2,4-dimethylbenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazines, which are known for their versatile structures and diverse functionalities. The molecule's structure incorporates a benzothiazine core with substituents that include a bromophenyl group and a dimethylbenzoyl group, contributing to its unique properties.

The synthesis of this compound involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity. Researchers have also explored the use of catalysts to optimize the synthesis process, making it more efficient and scalable for industrial applications.

The structural complexity of 4-(4-bromophenyl)-2-(2,4-dimethylbenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione makes it a valuable candidate for drug discovery. Its benzothiazine core is known to exhibit bioactivity across various biological systems. For instance, recent findings suggest that this compound may possess anti-inflammatory properties due to its ability to inhibit specific enzymes involved in inflammatory pathways. Additionally, preliminary studies indicate potential anti-cancer activity, though further research is required to validate these observations.

In terms of physical properties, this compound exhibits a melting point of approximately 280°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under thermal and photochemical conditions has been evaluated in recent experiments, showing minimal degradation under standard storage conditions. These properties make it suitable for use in various chemical processes and formulations.

The application of CAS No. 1114654-95-3 extends beyond pharmaceuticals into materials science. Its aromatic system and substituents make it a promising candidate for use in organic electronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) due to its ability to emit light upon excitation. Furthermore, its stability under electrical stress suggests it could be used in high-performance electronic devices.

From an environmental perspective, the biodegradation of this compound has been a topic of interest in recent studies. Research indicates that under aerobic conditions, the compound undergoes slow degradation due to its stable aromatic structure. However, the presence of specific microbial communities can accelerate the process, highlighting the need for further investigation into eco-friendly disposal methods.

In conclusion, 4-(4-bromophenyl)-2-(2,4-dimethylbenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione (CAS No. 1114654-95-3) is a multifaceted compound with promising applications across various fields. Its unique structure and properties make it a valuable subject for ongoing research and development efforts.